Cas no 1171333-24-6 (N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamide hydrochloride)

• Product Name: N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamide hydrochloride
• CAS No: 1171333-24-6
• MF: C₁₀H₁₃ClN₂O₂S
• MW: 260.740420103073
• CID: 4574764
• PubChem ID: 42961325
• Update Time: 2025-10-28

N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamide hydrochloride
• EN300-41322
• SY175000
• N-[3-(3-aminoprop-1-ynyl)phenyl]methanesulfonamide;hydrochloride
• N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamidehydrochloride
• N-[3-(3-aminoprop-1-ynyl)phenyl]methanesulfonamide hydrochloride
• MFCD11839777
• 1171333-24-6
• CS-0248770
• N-[3-(3-Amino-1-propyn-1-yl)phenyl]methanesulfonamide Hydrochloride
• Z425389774

• Inchi： 1S/C10H12N2O2S.ClH/c1-15(13,14)12-10-6-2-4-9(8-10)5-3-7-11;/h2,4,6,8,12H,7,11H2,1H3;1H
• InChI Key： ARHDAUGWYVHWGR-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C#CCN)C=1)S(=O)(=O)C.Cl

Computed Properties

• Exact Mass: 260.039
• Monoisotopic Mass: 260.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2

Additional information on N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamide hydrochloride

Introduction to N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamide hydrochloride (CAS No. 1171333-24-6)

N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamide hydrochloride, identified by its CAS number 1171333-24-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamide hydrochloride incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of an amine group and a propargyl moiety in the phenyl ring enhances its reactivity and binding affinity to various biological targets. This structural feature has been leveraged in the design of novel drug candidates aimed at modulating critical cellular pathways.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules that incorporate triple bonds, such as those found in propargyl derivatives. The triple bond in the propargyl group not only contributes to the compound's overall stability but also provides a versatile handle for further chemical modifications. This flexibility has allowed researchers to develop derivatives with enhanced efficacy and reduced toxicity, which are crucial factors in drug development.

The sulfonamide moiety is another important feature of N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamide hydrochloride. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfonamide group into this compound has been shown to improve its binding affinity to target proteins, thereby increasing its pharmacological potency.

Recent studies have highlighted the potential of N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamide hydrochloride as a lead compound for the development of new therapeutic agents. Research teams have been investigating its effects on various disease models, including cancer and inflammatory disorders. Preliminary findings suggest that this compound exhibits significant inhibitory activity against key enzymes involved in tumor progression and inflammation.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. Improved solubility can lead to better bioavailability and more effective drug delivery systems. This property has made N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamide hydrochloride an attractive candidate for further development into novel drugs.

In the context of drug discovery, the synthesis and characterization of N-[3-(3-aminoprop-1-yn-1-yl)phenyl]methanesulfonamide hydrochloride have been optimized using state-of-the-art techniques. Advanced synthetic methodologies have enabled researchers to produce high-purity samples, which are essential for rigorous biological testing. The use of computational tools has also played a crucial role in predicting the biological activity and optimizing the structure of this compound.

The potential therapeutic applications of N-[3-(3-aminoprop-1-yn-1-yll)phenyl]methanesulfonamide hydrochloride are vast. Researchers are exploring its use in treating various types of cancer, including breast cancer, lung cancer, and melanoma. Additionally, studies have indicated that this compound may have beneficial effects in managing chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The mechanism of action of N-[3-(3-amino-prop-l'-yn-l'-yI)-phenyI]methanesulfonarnide hydrochloride is still under investigation, but initial studies suggest that it interacts with multiple targets within cancer cells. By inhibiting key signaling pathways involved in cell proliferation and survival, this compound may be able to induce apoptosis or inhibit tumor growth. Furthermore, its ability to modulate inflammatory responses could make it useful in treating inflammatory disorders.

The development of novel drug candidates often involves extensive preclinical testing to evaluate their safety and efficacy. N-[3-(3-amino-prop-l'-yn-l'-yI)-phenyI]methanesulfonarnide hydrochloride has undergone several rounds of preclinical studies, which have provided valuable insights into its pharmacokinetic properties and potential side effects. These studies have helped researchers identify optimal dosing regimens and formulation strategies for future clinical trials.

The future prospects for N-[3-(3-amino-prop-l'-yn-l'-yI)-phenyI]methanesulfonarnide hydrochloride are promising. Ongoing research aims to further refine its structure to enhance its therapeutic index and reduce any potential toxicity. Collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical application.

In conclusion, N-[3-(3-amino-prop-l'-yn-l'-yI)-phenyI]methanesulfonarnide hydrochloride is a multifaceted chemical entity with significant potential in the field of pharmaceuticals. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further development into new therapeutic agents. As research continues to uncover its full therapeutic potential, this compound is poised to play a vital role in addressing unmet medical needs.